N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-iodobenzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-iodobenzamide
• InChI: InChI=1S/C20H13IN2OS/c21-14-7-5-6-13(12-14)19(24)22-16-9-2-1-8-15(16)20-23-17-10-3-4-11-18(17)25-20/h1-12H,(H,22,24)
• InChI Key: NKWWSVJDRWETRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=CC(=CC=C4)I
• Molecular Formula: C20H13IN2OS
• Molecular Weight: 456.3 g/mol

Description

N-[2-(1,3-benzothiazol-2-yl)phenyl]-3-iodobenzamide, also known as [125I]-IBZM, is a radioligand used in scientific research to study dopamine receptors in the brain. This compound is synthesized using a specific method and has various applications in the field of neuroscience.

Mechanism of Action

[125I]-IBZM binds to the dopamine D2 receptor with high affinity and specificity. This binding is reversible and can be displaced by other ligands that bind to the same receptor. The mechanism of action of [125I]-IBZM involves the interaction of the radioligand with the extracellular domain of the D2 receptor, resulting in the formation of a stable complex that can be visualized using imaging techniques.
Biochemical and Physiological Effects:
[125I]-IBZM has no direct biochemical or physiological effects on the brain or body. However, its binding to the D2 receptor can indirectly affect dopamine signaling in the brain, leading to changes in behavior, mood, and cognition.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [125I]-IBZM in lab experiments is its high specificity and affinity for the dopamine D2 receptor. This allows researchers to study the distribution and density of D2 receptors in various brain regions with high accuracy. However, [125I]-IBZM has a short half-life and requires specialized equipment for detection, which can limit its use in certain experiments.

Future Directions

There are several future directions for [125I]-IBZM research. One area of focus is the development of new radioligands with improved properties, such as longer half-life and higher specific activity. Another direction is the use of [125I]-IBZM in combination with other imaging techniques, such as fMRI and EEG, to study the relationship between dopamine signaling and brain function. Additionally, [125I]-IBZM can be used to study the effects of drugs and other compounds on dopamine signaling in the brain, providing insights into the mechanisms of action of these compounds.

Scientific Research Applications

[125I]-IBZM is primarily used as a radioligand to study dopamine D2 receptors in the brain. This compound binds specifically to the D2 receptor and can be detected using autoradiography or PET imaging. [125I]-IBZM has been used to study the distribution and density of D2 receptors in various brain regions, as well as their role in neurological disorders such as Parkinson's disease and schizophrenia.